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CAS No.: 60783-95-1

Cat. No.: B469578

Get Quote

Executive Summary
5-Bromo-2-(isopentyloxy)benzoic acid (CAS: 60783-95-1) is a halogenated aromatic

carboxylic acid characterized by an ortho-isopentyloxy substitution[1]. In medicinal chemistry

and agrochemical development, this compound serves as a critical building block. The bromine

atom provides a highly reactive site for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura or Heck couplings), while the bulky isopentyl chain modulates the lipophilicity

(logP) of the resulting pharmacophores[2].

This technical guide provides a rigorous breakdown of the compound's spectroscopic profile

(NMR, IR, MS) and details a self-validating synthetic protocol. By understanding the causality

behind its spectral signatures and synthetic behavior, researchers can ensure absolute

structural verification during drug development workflows.

Structural Identity & Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b469578#bc-rfq
https://www.benchchem.com/product/b469578/docs?utm_src=pdf-body#5-bromo-2-isopentyloxy-benzoic-acid-comprehensive-spectroscopic-characterization-synthetic-methodologies
https://www.chemscene.com/product/60783-95-1.html
https://www.scbt.com/p/5-bromo-2-isopentyloxy-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b469578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before diving into spectroscopic analysis, it is necessary to establish the baseline

physicochemical parameters of the target molecule.

Parameter Value

IUPAC Name 5-Bromo-2-(3-methylbutoxy)benzoic acid

CAS Number 60783-95-1

Molecular Formula C₁₂H₁₅BrO₃

Molecular Weight 287.15 g/mol

SMILES CC(C)CCOC1=C(C=C(C=C1)Br)C(=O)O

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Synthetic Workflow & Mechanistic Causality
The synthesis of ortho-alkoxybenzoic acids typically relies on the O-alkylation of salicylic acid

derivatives[3]. However, direct alkylation of 5-bromosalicylic acid with an alkyl halide in the

presence of a base (like K₂CO₃) is problematic. The carboxylate anion is a competent

nucleophile, meaning direct alkylation often yields the ester (isopentyl 5-bromo-2-

(isopentyloxy)benzoate) rather than the free acid[4].

The Causality of the Chosen Route: To bypass this chemoselectivity issue, a robust, self-

validating three-step protocol is employed:

Masking: The carboxylic acid is protected as a methyl ester via Fischer esterification.

Williamson Ether Synthesis: The phenolic hydroxyl group is deprotonated by K₂CO₃ in a

polar aprotic solvent (DMF) to maximize the nucleophilicity of the phenoxide, which then

attacks isopentyl bromide via an Sₙ2 mechanism.

Saponification & Precipitation: The ester is hydrolyzed using NaOH. The reaction is self-

validating: upon acidification with HCl to pH 2, the carboxylate is protonated. Because the
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neutral free acid is highly lipophilic and insoluble in water, it crashes out of solution as a pure

precipitate, driving the reaction to completion and simplifying purification.
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Figure 1: Stepwise synthetic workflow for 5-bromo-2-(isopentyloxy)benzoic acid.

Spectroscopic Data Analysis
To confirm the successful synthesis and purity of the compound, researchers must rely on a

triangulation of NMR, IR, and MS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide definitive proof of the 1,2,5-trisubstituted aromatic

substitution pattern and the intact isopentyl chain.

Table 1: ¹H NMR Data (400 MHz, CDCl₃) | Position | Shift (ppm) | Multiplicity | Int. |

(Hz) | Mechanistic Assignment & Causality | | :--- | :--- | :--- | :--- | :--- | :--- | | COOH | 10.85 | br s
| 1H | - | Highly deshielded due to electron withdrawal and H-bonding. | | H-6 | 8.25 | d | 1H | 2.6
| Shifted heavily downfield due to anisotropic deshielding from the adjacent carbonyl

-system. Meta-coupled to H-4. | | H-4 | 7.58 | dd | 1H | 8.8, 2.6 | Exhibits both ortho coupling (

) to H-3 and meta W-coupling (

) to H-6. | | H-3 | 6.88 | d | 1H | 8.8 | Shielded by the resonance electron donation from the
adjacent oxygen lone pairs. | | H-1' | 4.15 | t | 2H | 6.5 | O-CH₂ group; deshielded by the
electronegative oxygen atom. | | H-2' | 1.75 | q (or m) | 2H | 6.8 | Aliphatic CH₂ adjacent to the
methine center. | | H-3' | 1.85 | m | 1H | - | Aliphatic methine (CH) splitting the adjacent methyls.
| | H-4', 5'| 0.98 | d | 6H | 6.6 | Terminal isopropyl methyl groups. |

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
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Shift (ppm) Assignment Carbon Type

165.2 C=O Carbonyl (Carboxylic acid)

157.5 C-2
Aromatic C-O (Deshielded by

oxygen electronegativity)

137.2 C-4 Aromatic CH

135.4 C-6 Aromatic CH

119.5 C-1 Aromatic C-COOH

114.6 C-3
Aromatic CH (Shielded by

ortho-oxygen resonance)

113.8 C-5
Aromatic C-Br (Heavy atom

effect of bromine)

68.2 C-1' Aliphatic O-CH₂

| 37.8, 25.1, 22.6 | C-2', C-3', C-4'/5' | Aliphatic chain carbons |

Infrared (IR) Spectroscopy
IR spectroscopy is utilized primarily to verify the presence of the carboxylic acid and the ether

linkage, confirming that saponification was successful.

Table 3: ATR-FTIR Vibrational Assignments
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Wavenumber (cm⁻¹) Intensity Causality & Assignment

3200 - 2500 Broad, Strong

O-H stretch: Broadening is
caused by extensive
intermolecular hydrogen
bonding in the solid state.

2958, 2872 Sharp, Medium

C-H stretch: Represents the

sp³ hybridized carbons of the

isopentyl group.

1695 Sharp, Strong

C=O stretch: Shifted lower

than a typical monomeric acid

(~1735 cm⁻¹) due to hydrogen-

bonded dimerization.

1245 Sharp, Strong

C-O stretch: Asymmetric

stretching of the alkyl aryl

ether.

| 640 | Sharp, Weak | C-Br stretch: Characteristic heavy halogen vibration. |

Mass Spectrometry (MS)
Electrospray Ionization (ESI) in negative mode is the optimal technique for carboxylic acids, as

they readily deprotonate to form [M-H]⁻ ions.

The Bromine Isotope Effect: Bromine naturally exists as two isotopes, ⁷⁹Br (50.69%) and ⁸¹Br

(49.31%). This creates a highly diagnostic 1:1 doublet for any fragment containing the bromine

atom.

Table 4: ESI-MS (Negative Mode) Peak Assignments

m/z Rel. Abundance Ion Assignment

285.0 / 287.0 100% / 97% [M-H]⁻ Molecular Ion

241.0 / 243.0 ~15% / ~14% [M-H - CO₂]⁻
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| 215.0 / 217.0 | ~45% / ~44% |[M-H - C₅H₁₀]⁻ (Loss of isopentene) |

Molecular Ion[M-H]-
m/z 285 / 287 (1:1)

C12H14BrO3-

Fragment A
Loss of Isopentene (-70 Da)

m/z 215 / 217
C7H4BrO3-

 - C5H10

Fragment B
Loss of CO2 (-44 Da)

m/z 241 / 243
C11H14BrO-

 - CO2

Fragment C
Loss of Isopentene + CO2

m/z 171 / 173
C6H4BrO-

 - CO2  - C5H10

Click to download full resolution via product page

Figure 2: ESI-MS negative mode fragmentation pathway highlighting bromine isotopic

signatures.

Standardized Experimental Protocols
Protocol A: Synthesis of 5-Bromo-2-
(isopentyloxy)benzoic acid
This protocol assumes the starting material is methyl 5-bromo-2-hydroxybenzoate.

Alkylation Reaction:

In an oven-dried round-bottom flask, dissolve methyl 5-bromo-2-hydroxybenzoate (1.0 eq,

10 mmol) in anhydrous DMF (20 mL).
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Add anhydrous K₂CO₃ (2.0 eq, 20 mmol) and stir at room temperature for 15 minutes to

generate the phenoxide.

Dropwise, add 1-bromo-3-methylbutane (isopentyl bromide) (1.5 eq, 15 mmol).

Heat the reaction mixture to 80 °C under a nitrogen atmosphere for 12 hours.

Validation Check: Monitor via TLC (Hexanes:EtOAc 8:2). The phenolic starting material

(lower Rf) should completely convert to the ether intermediate (higher Rf).

Workup:

Quench the reaction with distilled water (50 mL) and extract with Ethyl Acetate (3 x 30

mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in

vacuo.

Saponification:

Dissolve the crude ester in a 3:1 mixture of Methanol and Water (40 mL).

Add NaOH (3.0 eq, 30 mmol) and reflux at 70 °C for 4 hours.

Validation Check: TLC should show the disappearance of the ester spot.

Precipitation & Isolation:

Cool the mixture to room temperature and evaporate the bulk of the methanol in vacuo.

Dilute the aqueous layer with water (20 mL) and place in an ice bath.

Slowly add 2M HCl dropwise until the pH reaches 2.0. A white to off-white precipitate will

crash out immediately.

Filter the precipitate under vacuum, wash with cold water, and dry under high vacuum to

yield the pure 5-bromo-2-(isopentyloxy)benzoic acid.

Protocol B: NMR Sample Preparation
Weigh 10-15 mg of the dried synthesized product into a clean glass vial.
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Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

Tetramethylsilane (TMS) as an internal standard.

Transfer the clear solution to a standard 5 mm NMR tube using a glass Pasteur pipette.

Ensure the sample height is at least 4 cm to prevent shimming errors during acquisition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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